Cas no 2113953-71-0 (2,2-difluoro-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetonitrile)

• Product Name: 2,2-difluoro-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetonitrile
• CAS No: 2113953-71-0
• MF: C₇H₈F₂N₄
• MW: 186.162027359009
• CID: 6159677
• PubChem ID: 165494461
• Update Time: 2025-06-14

2,2-difluoro-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetonitrile
• EN300-1168447
• 2,2-difluoro-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]acetonitrile
• 2113953-71-0

• Inchi： 1S/C7H8F2N4/c1-5(2)13-6(11-4-12-13)7(8,9)3-10/h4-5H,1-2H3
• InChI Key： JREXLCQHPMYQQZ-UHFFFAOYSA-N
• SMILES： FC(C#N)(C1=NC=NN1C(C)C)F

Computed Properties

• Exact Mass: 186.07170260g/mol
• Monoisotopic Mass: 186.07170260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 2,2-difluoro-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylacetonitrile

Comprehensive Overview of 2,2-Difluoro-2-(1-(Propan-2-yl)-1H-1,2,4-Triazol-5-yl)Acetonitrile (CAS No. 2113953-71-0)

2,2-Difluoro-2-(1-(propan-2-yl)-1H-1,2,4-triazol-5-yl)acetonitrile (CAS No. 2113953-71-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a 1,2,4-triazole core, a difluoroacetonitrile moiety, and an isopropyl substituent, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's CAS number 2113953-71-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and structural features have been extensively characterized using advanced techniques like NMR spectroscopy and mass spectrometry. Recent studies highlight its role in modulating enzyme activity, a hot topic in precision medicine and targeted therapy. This aligns with trending searches such as "fluorinated triazole applications" and "small molecule drug design," reflecting its relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, 2,2-difluoro-2-(1-(propan-2-yl)-1H-1,2,4-triazol-5-yl)acetonitrile exemplifies the convergence of fluorine chemistry and heterocyclic synthesis. Fluorine incorporation enhances metabolic stability and bioavailability, a key consideration in pharmaceutical optimization. The compound's triazole ring also contributes to its ability to form hydrogen bonds, a property leveraged in crystal engineering and materials science. These attributes resonate with frequently searched terms like "fluorine in drug design" and "heterocycles in agrochemicals," underscoring its interdisciplinary appeal.

In agrochemical applications, derivatives of this compound have shown promise as plant growth regulators and pesticide intermediates. The difluoroacetonitrile group imparts lipophilicity, facilitating membrane penetration—a desirable trait for crop protection agents. This connects to user queries such as "sustainable agrochemicals" and "next-gen pesticides," topics gaining traction amid global food security challenges. Regulatory agencies emphasize the need for environmentally benign alternatives, further elevating the compound's profile in green chemistry initiatives.

Analytical challenges associated with CAS 2113953-71-0, such as purity assessment and isomer separation, are frequently addressed via HPLC and chiral chromatography. These methodologies dominate discussions in online forums and scientific publications, reflecting practitioners' search for robust quality control protocols. Additionally, the compound's stability under varying pH and temperature conditions is a recurring theme in formulation science, aligning with industry demands for scalable synthesis routes.

Looking ahead, 2,2-difluoro-2-(1-(propan-2-yl)-1H-1,2,4-triazol-5-yl)acetonitrile is poised to play a pivotal role in medicinal chemistry and material innovation. Its dual functionality as a hydrogen bond acceptor and donor opens avenues for supramolecular chemistry applications, a niche yet rapidly growing field. As researchers continue to explore its derivatives, this compound will likely remain a focal point in scientific literature, patent filings, and industry reports, cementing its status as a high-value chemical entity.